Cas no 210159-13-0 (1-(2-methoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylic acid)

• Product Name: 1-(2-methoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylic acid
• CAS No: 210159-13-0
• MF: C₁₁H₁₁N₃O₃
• MW: 233.223342180252
• CID: 1073792
• PubChem ID: 6494329
• Update Time: 2025-06-12

1-(2-methoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2-Methoxy-phenyl)-5-methyl-1H-[1,2,3]triazole-4-carboxylic acid
• 1-(2-methoxyphenyl)-4-carboxy-5-methyl-1,2,3-triazole
• 1-(2-methoxyphenyl)-5-methyl-1,2,3-triazole-4-carboxylic acid
• 5-methyl-1-[2-(methyloxy)phenyl]-1H-1,2,3-triazole-4-carboxylic acid
• AC1O64CU
• AC1Q4EIG
• BBL022604
• CTK7B1333
• F2121-0001
• SureCN3406092
• 1-(2-methoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylic acid
• BS-18959
• AKOS000301674
• STL196882
• 210159-13-0
• 1-(2-methoxyphenyl)-5-methyltriazole-4-carboxylic acid
• EN300-36898
• XDIJXIDIHIYINO-UHFFFAOYSA-N
• DTXSID00424641
• Z376385784
• 1-(2-methoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylicacid
• SCHEMBL3406092
• DS-019813

• MDL： MFCD07397771
• Inchi： 1S/C11H11N3O3/c1-7-10(11(15)16)12-13-14(7)8-5-3-4-6-9(8)17-2/h3-6H,1-2H3,(H,15,16)
• InChI Key： XDIJXIDIHIYINO-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC=CC=1N1C(C)=C(C(=O)O)N=N1

Computed Properties

• Exact Mass: 233.08004122g/mol
• Monoisotopic Mass: 233.08004122g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 77.2Ų

1-(2-methoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylic acid Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 1-(2-methoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylic acid

Professional Introduction to 1-(2-methoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 210159-13-0)

1-(2-methoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylic acid, identified by the CAS number 210159-13-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the triazole class, which is well-documented for its broad spectrum of biological activities and potential therapeutic applications. The structural framework of this molecule incorporates a triazole ring fused with a benzyl moiety and a methyl substituent, alongside a carboxylic acid functional group at the 4-position. Such a configuration not only imparts unique chemical properties but also opens up diverse possibilities for further derivatization and functionalization, making it a valuable scaffold in drug discovery programs.

The significance of 1-(2-methoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylic acid is further underscored by its potential role in addressing unmet medical needs. Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and interaction patterns of this compound with various biological targets. Studies suggest that the presence of the methoxyphenyl group may enhance solubility and metabolic stability, while the triazole core could facilitate hydrogen bonding interactions with key residues in protein binding pockets. These insights are particularly relevant in the development of small-molecule inhibitors for enzymes involved in inflammatory pathways and metabolic disorders.

In the context of contemporary pharmaceutical research, the synthesis and optimization of heterocyclic compounds like 1-(2-methoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylic acid have been driven by the demand for novel therapeutic agents with improved pharmacokinetic profiles. The carboxylic acid moiety at the 4-position of the triazole ring provides a versatile handle for conjugation with other pharmacophores or for further chemical modifications. For instance, amide bond formation between this compound and amino acid derivatives has been explored as a strategy to enhance bioavailability and target specificity. Such modifications align with the growing emphasis on structure-based drug design, where precise control over molecular architecture is critical for achieving desired pharmacological outcomes.

The exploration of 1-(2-methoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylic acid also intersects with emerging trends in green chemistry and sustainable synthesis methodologies. Researchers are increasingly focusing on developing efficient synthetic routes that minimize waste generation and utilize environmentally benign reagents. In one notable study, a catalytic approach involving palladium-based cross-coupling reactions was employed to construct the triazole ring from readily available precursors. This method not only improved yield but also reduced reliance on hazardous solvents, demonstrating the compound's compatibility with modern sustainable chemistry principles.

Another area of interest lies in the investigation of 1-(2-methoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylic acid as a building block for peptidomimetics—molecules designed to mimic peptide sequences while offering enhanced stability and bioavailability. The triazole ring can serve as an effective surrogate for peptide bonds, allowing for the creation of cyclic scaffolds that exhibit prolonged circulation times in vivo. Preliminary data indicate that derivatives of this compound exhibit promising antiviral properties when incorporated into peptidomimetic libraries. Such findings highlight its potential utility in addressing infectious diseases caused by viruses that rely on host peptide recognition mechanisms.

The role of computational tools in analyzing 1-(2-methoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylic acid cannot be overstated. Advanced algorithms such as molecular dynamics simulations and quantum mechanical calculations have provided deep insights into its conformational dynamics and electronic properties. These studies have revealed that subtle variations in substituent placement can significantly alter its interaction with biological targets. For example, comparative modeling has shown that introducing halogen atoms at specific positions on the benzyl ring enhances binding affinity to certain enzyme families involved in cancer metabolism. Such discoveries underscore the importance of leveraging computational expertise alongside experimental validation to accelerate drug discovery efforts.

The future prospects for 1-(2-methoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylic acid are further illuminated by its potential applications in targeted therapy strategies. Given its structural versatility, this compound could be engineered into prodrugs that release active pharmaceutical ingredients (APIs) under specific physiological conditions. For instance, enzymatically cleavable linkers could be incorporated between its core structure and an API to ensure site-specific delivery within pathological tissues. This approach holds promise for treating localized diseases such as solid tumors or chronic inflammatory conditions without compromising systemic safety.

Moreover，the investigation into triazole-containing compounds like 1-(2-methoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylic acid has been complemented by interdisciplinary collaborations between chemists，biologists，and clinicians。 Such collaborations have facilitated high-throughput screening campaigns aimed at identifying novel bioactive molecules with therapeutic potential。 In one notable initiative，a virtual screening pipeline was developed to rapidly assess thousands of triazole derivatives against multiple disease-relevant targets。 The compound emerged as a top candidate due to its balanced physicochemical properties and predicted biological activity，setting the stage for further preclinical evaluation。

The synthesis methodologies employed for preparing CAS No 21015913 0 CAS No 21015913 0 CAS No 21015913 0 (CAS No 21015913 0) have evolved significantly over recent years，reflecting advancements in synthetic organic chemistry。 Modern techniques such as flow chemistry have enabled scalable production runs while maintaining high purity standards。 Additionally，green chemistry principles have guided efforts toward solvent-free reactions or those utilizing renewable feedstocks。 These innovations not only enhance efficiency but also align with global sustainability goals。

From a regulatory perspective，the development pathway for compounds like CAS No 21015913 0 (CAS No 21015913 0) must adhere to stringent guidelines established by agencies such as the FDA or EMA。 Preclinical toxicity studies are essential to assess safety before advancing into human trials。 These studies typically involve evaluating acute exposure effects along with long-term chronic toxicity endpoints。 The benzyl group present in this molecule necessitates careful consideration regarding potential metabolic pathways since it may undergo biotransformation into reactive intermediates。

The pharmacokinetic profile of derivatives derived from CAS No 21015913 0 (CAS No 21015913 0) is another critical factor influencing their clinical applicability。 Absorption，distribution，metabolism，and excretion (ADME) studies help determine optimal dosing regimens based on how quickly a drug is absorbed from its site of administration、how widely it distributes throughout tissues、how rapidly it is metabolized by enzymes、and how efficiently it is eliminated from the body。 The methoxy substituent on this compound’s aromatic ring may influence its lipophilicity—a key determinant affecting blood-brain barrier penetration or intestinal absorption rates。